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Compound of Interest

Compound Name:
5-Bromo-2-(methylthio)pyrimidine-

4-carboxylic acid

Cat. No.: B1267786 Get Quote

This technical guide provides a comprehensive overview of 5-Bromo-2-
(methylthio)pyrimidine-4-carboxylic acid, a key intermediate in pharmaceutical and

agrochemical research. The document details its physicochemical properties, synthesis

protocols, and its role as a versatile building block in the development of biologically active

molecules.

Physicochemical Properties
5-Bromo-2-(methylthio)pyrimidine-4-carboxylic acid is a heterocyclic organic compound.[1]

Its structure, featuring a pyrimidine ring functionalized with a bromine atom and a methylthio

group, makes it a valuable precursor in organic synthesis.[1][2] Under standard conditions, it

exists as a solid crystalline powder, with a color ranging from white to light yellow or light

orange.[1][2][3]

The reported melting point of this compound varies across different sources. Many suppliers

report a melting point in the range of 158-162 °C, often with decomposition.[4][5][6] Other

sources cite a melting point of 177 °C.[1][2][3] This discrepancy may be attributable to

differences in sample purity or the analytical conditions under which the measurements were

taken.[1] The lower temperature range is frequently associated with the thermal decomposition

of the substance.[1]

Table 1: Quantitative Data for 5-Bromo-2-(methylthio)pyrimidine-4-carboxylic acid
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Property Value Citations

CAS Number 50593-92-5 [1][3][7]

Molecular Formula C₆H₅BrN₂O₂S [1][3][7]

Molecular Weight ~249.09 g/mol [1][7]

Melting Point 158-162 °C (dec.) / 177 °C [1][2][3][4][5][6]

Appearance
White to light yellow/orange

crystalline powder
[1][2][3]

Purity ≥ 97% [2][3]

Storage Temperature 2 - 8 °C [2][3]

Experimental Protocols: Synthesis
Several synthetic routes for 5-Bromo-2-(methylthio)pyrimidine-4-carboxylic acid have been

documented. Early methods involved the condensation of mucobromic acid with acetamidine

hydrochloride.[1] More contemporary and optimized protocols have since been developed.

Synthesis via Bromination and Acidification:

One common laboratory-scale synthesis involves the following steps:

Reaction Setup: The starting materials are reacted in a suitable solvent.

Purification with Activated Carbon: Upon completion of the reaction, the resulting solution,

often dark red or brown, is treated with activated carbon to remove impurities. The mixture is

stirred and then filtered.[8]

Acidification and Precipitation: The filtrate is acidified using a strong acid, such as

concentrated hydrochloric acid. This causes the product to precipitate out of the solution as a

yellow solid.[8]

Collection and Washing: The precipitate is collected by filtration and washed sequentially

with water and then ether to remove any remaining impurities.[8]
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Drying: The final product is dried under vacuum at a controlled temperature (e.g., 50 °C) to

yield the purified 5-Bromo-2-(methylthio)pyrimidine-4-carboxylic acid as a yellow

amorphous solid.[8]

A yield of approximately 59% has been reported for this method.[8]

Applications in Research and Development
5-Bromo-2-(methylthio)pyrimidine-4-carboxylic acid serves as a crucial building block in

medicinal and agricultural chemistry.[1][2] The pyrimidine scaffold is a common feature in many

clinically significant drugs, including antiviral and anticancer agents.[1] The presence of the

bromine atom and the methylthio group provides reactive sites for further chemical

modifications, enabling the synthesis of a diverse range of derivatives for structure-activity

relationship (SAR) studies.[1] In the agrochemical sector, it is utilized in the development of

new herbicides and fungicides.[2]

Visualization of Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis and purification of 5-
Bromo-2-(methylthio)pyrimidine-4-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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